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Compound of Interest

Compound Name: Methyl 2-Methyl-4-nitrobenzoate

Cat. No.: B181074 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 2-Methyl-4-nitrobenzoate (CAS No. 62621-09-4) is a highly functionalized aromatic

compound that serves as a pivotal intermediate in advanced organic synthesis. Its strategic

placement of a nitro group, a methyl ester, and a methyl group on the benzene ring provides a

unique combination of reactivity and steric influence. The electron-withdrawing nature of the

nitro group is central to the molecule's utility, primarily as a precursor to the corresponding

aniline derivative, Methyl 2-methyl-4-aminobenzoate. This transformation unlocks a powerful

synthetic platform for the construction of complex molecular architectures, particularly in the

realms of pharmaceuticals and materials science. This guide provides a comprehensive

overview of the compound's properties, synthesis, key transformations, and applications,

supported by detailed experimental protocols and mechanistic insights.

Compound Profile and Physicochemical Properties
Methyl 2-Methyl-4-nitrobenzoate is a stable, crystalline solid at room temperature, appearing

as a white to light yellow powder.[1] The molecule's structure features a methyl ester and a

methyl group ortho to each other, and a nitro group para to the methyl group. This arrangement

dictates its chemical behavior, particularly the reactivity of the nitro group and the aromatic ring.

Table 1: Physicochemical Properties of Methyl 2-Methyl-4-nitrobenzoate
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Property Value Reference(s)

CAS Number 62621-09-4 [1][2][3]

Molecular Formula C₉H₉NO₄ [1][3]

Molecular Weight 195.17 g/mol [1][3]

Appearance
White to light yellow

powder/crystal
[1]

Melting Point 74 - 78 °C [1]

Purity Typically ≥98% (HPLC/GC) [1]

IUPAC Name
methyl 2-methyl-4-

nitrobenzoate
[3]

Synonyms

Methyl 4-Nitro-o-toluate, 2-

Methyl-4-nitrobenzoic acid

methyl ester

[3]

The compound exhibits good solubility in common organic solvents such as methanol, ethyl

acetate, and dichloromethane, which is advantageous for its use in a variety of reaction

conditions.

Synthesis and Purification
The most direct and common laboratory synthesis of Methyl 2-Methyl-4-nitrobenzoate is the

Fischer-Speier esterification of its parent carboxylic acid, 2-Methyl-4-nitrobenzoic acid.[4] This

acid-catalyzed reaction is an equilibrium process where an excess of the alcohol (methanol) is

used to drive the reaction to completion.[4]

Workflow for Synthesis
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2-Methyl-4-nitrobenzoic Acid

Reflux (4-6h)

Methanol (Excess) H₂SO₄ (catalyst)

  catalyzes
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Methyl 2-Methyl-4-nitrobenzoate
in Methanol

Add Pd/C Catalyst

Purge with N₂/Ar

Pressurize with H₂ (1-4 atm)

Stir at RT (2-12h)

Filter through Celite®

Concentrate Filtrate

Methyl 2-methyl-4-aminobenzoate

Core Transformation Advanced Synthesis

Methyl 2-Methyl-
4-nitrobenzoate

Methyl 2-methyl-
4-aminobenzoate

 Reduction Amide Coupling,
Cyclization, etc.

Complex Pharmaceutical
Scaffolds (e.g., Kinase Inhibitors)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemimpex.com [chemimpex.com]

2. Methyl 2-Methyl-4-nitrobenzoate 98.0+%, TCI America 5 g | Buy Online | TCI America |
Fisher Scientific [fishersci.com]

3. Methyl 2-methyl-4-nitrobenzoate | C9H9NO4 | CID 15088700 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. pdf.benchchem.com [pdf.benchchem.com]

To cite this document: BenchChem. [Methyl 2-Methyl-4-nitrobenzoate: A Strategic Building
Block in Modern Organic Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181074#methyl-2-methyl-4-nitrobenzoate-as-a-
building-block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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